5-cyclopropyl-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H19N3O3/c1-18-8-2-3-12(18)13(19)6-7-16-15(20)11-9-14(21-17-11)10-4-5-10/h2-3,8-10,13,19H,4-7H2,1H3,(H,16,20)
• InChI Key: URQOOWGEXLXSLQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CCNC(=O)C2=NOC(=C2)C3CC3)O
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol

Description

“5-cyclopropyl-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)isoxazole-3-carboxamide” is a compound that contains an isoxazole moiety. Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. It has been an interesting field of study for decades because of its prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant.

Chemical Reactions Analysis

The primary activated nitro compounds can condense with alkenes to give isoxazolines and with alkynes to give isoxazoles in chloroform in the presence of 1,4-diazabicyclo [2.2.2]octane or other suitable N-bases via 1,3-dipolar cycloaddition.

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs.

Mechanism of Action

Target of Action

It’s worth noting that compounds containing the indole nucleus, such as this one, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a wide range of biological activities, making indole derivatives valuable for developing new therapeutic agents .

Mode of Action

Indole derivatives are known to interact with their targets through various mechanisms, depending on the specific structure of the derivative and the target receptor . The interaction often results in changes in the receptor’s activity, which can lead to various downstream effects .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . Each of these activities involves different biochemical pathways, and the compound’s effects on these pathways can lead to various downstream effects .

Result of Action

Given the wide range of biological activities associated with indole derivatives , it can be inferred that the compound’s action could result in a variety of molecular and cellular effects, depending on the specific targets and pathways involved.